N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[3-(2-phenoxypropanoylamino)phenyl]butanamide
• InChI: InChI=1S/C19H22N2O3/c1-3-8-18(22)20-15-9-7-10-16(13-15)21-19(23)14(2)24-17-11-5-4-6-12-17/h4-7,9-14H,3,8H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: NVOGFCKLVSFEDW-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)C(C)OC2=CC=CC=C2

Description

N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide, also known as GW501516, is a synthetic drug that is classified as a Peroxisome Proliferator-Activated Receptor delta (PPARδ) agonist. It was initially developed as a potential treatment for metabolic and cardiovascular diseases, but its use has been banned by the World Anti-Doping Agency (WADA) due to its potential to enhance athletic performance.

Mechanism of Action

N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide works by activating PPARδ, a nuclear receptor that plays a key role in regulating lipid and glucose metabolism. Activation of PPARδ leads to increased expression of genes involved in fatty acid oxidation, glucose uptake, and energy expenditure. This results in improved metabolic function and reduced risk of metabolic and cardiovascular diseases.
Biochemical and Physiological Effects:
N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide has been shown to have a range of biochemical and physiological effects, including increased fat oxidation, improved insulin sensitivity, reduced inflammation, and increased endurance. It has also been shown to have potential anti-cancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide in lab experiments is its ability to activate PPARδ specifically, without affecting other PPAR subtypes. This allows for more targeted effects and reduces the risk of off-target effects. However, one limitation is the potential for off-target effects, particularly at high doses.

Future Directions

There are several potential future directions for research on N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide, including its use as a potential treatment for metabolic and cardiovascular diseases, its potential anti-cancer effects, and its use as a performance-enhancing drug. However, further research is needed to fully understand its safety and efficacy, particularly in humans.

Synthesis Methods

The synthesis of N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with 2-phenoxypropanoic acid to form 3-(2-phenoxy-2-oxoethyl)-4-chloro-3-nitrobenzoic acid. This compound is then reacted with 4-aminophenylbutyric acid to form N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide.

Scientific Research Applications

N-{3-[(2-phenoxypropanoyl)amino]phenyl}butanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of metabolic and cardiovascular diseases. Research has shown that it can improve insulin sensitivity, reduce inflammation, and increase fat oxidation. It has also been shown to have potential anti-cancer effects.